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Compound of Interest

Compound Name: O-Cresyl glycidyl ether

Cat. No.: B1330400 Get Quote

O-Cresyl Glycidyl Ether: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of O-Cresyl glycidyl ether (o-

CGE), an aromatic organic compound with significant applications in polymer chemistry. This

guide details its chemical structure, physicochemical properties, synthesis, and metabolic

pathways, presenting data and methodologies relevant to scientific and research applications.

Chemical Structure and Identification
O-Cresyl glycidyl ether is an aromatic glycidyl ether characterized by a glycidyl group and an

ortho-cresyl group.[1] The key structural components are a reactive three-membered epoxide

ring (oxirane), which enables polymerization, and a methylphenol derivative where the methyl

group is ortho to the oxygen atom.[1] This specific arrangement imparts steric and electronic

effects that influence its reactivity.[1] Due to a chiral center at the glycidyl carbon, o-CGE exists

as a racemic mixture of (R)- and (S)-enantiomers, though it is typically used in this mixed form

for industrial applications.[1]

IUPAC Name: 2-[(2-Methylphenoxy)methyl]oxirane[2]

Synonyms: ortho-Cresyl glycidyl ether, o-CGE, Glycidyl 2-methylphenyl ether, 1-(o-

Methylphenoxy)-2,3-epoxypropane[2]
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CAS Number: 2210-79-9[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1330400
https://en.wikipedia.org/wiki/O-Cresyl_glycidyl_ether
https://www.benchchem.com/product/b1330400#o-cresyl-glycidyl-ether-chemical-structure-and-properties
https://www.benchchem.com/product/b1330400#o-cresyl-glycidyl-ether-chemical-structure-and-properties
https://www.benchchem.com/product/b1330400#o-cresyl-glycidyl-ether-chemical-structure-and-properties
https://www.benchchem.com/product/b1330400#o-cresyl-glycidyl-ether-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

